5-(3,4-DIMETHOXYPHENYL)-1-[(FURAN-2-YL)METHYL]-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDINE-2,4-DIONE

• IUPAC Name: 5-(3,4-dimethoxyphenyl)-1-(furan-2-ylmethyl)pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H17N3O5/c1-26-15-6-5-12(10-16(15)27-2)14-7-8-21-18-17(14)19(24)22-20(25)23(18)11-13-4-3-9-28-13/h3-10H,11H2,1-2H3,(H,22,24,25)
• InChI Key: BWQGDYDMSUXMJR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=C3C(=O)NC(=O)N(C3=NC=C2)CC4=CC=CO4)OC
• Molecular Formula: C20H17N3O5
• Molecular Weight: 379.4 g/mol

Description

This compound is a pyridopyrimidinedione derivative featuring a 3,4-dimethoxyphenyl substituent at position 5 and a furan-2-ylmethyl group at position 1. Its structure combines a bicyclic pyrido[2,3-d]pyrimidine core with heteroaromatic and methoxy-substituted aromatic moieties, which are common in bioactive molecules targeting neurological or metabolic pathways. The furan and dimethoxyphenyl groups may influence its pharmacokinetic properties, such as solubility and membrane permeability, while the pyrimidinedione core could contribute to interactions with enzymes or receptors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3,4-DIMETHOXYPHENYL)-1-[(FURAN-2-YL)METHYL]-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDINE-2,4-DIONE typically involves multi-step organic reactions.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they would likely involve optimization of the laboratory-scale synthesis for larger-scale production. This would include considerations for reaction efficiency, cost of reagents, and environmental impact.

Chemical Reactions Analysis

Alkylation and N-Functionalization

The pyridopyrimidine core contains multiple nitrogen atoms susceptible to alkylation. For example:

• N-Methylation : Reaction with methyl iodide in the presence of a base (e.g., K₂CO₃) selectively alkylates the N3 position, forming a quaternary ammonium intermediate .

• Benzylation : Substitution at the N1 position occurs via nucleophilic displacement with benzyl halides under mild conditions (40–60°C, DMF solvent).

Table 1 : Alkylation Reactions of Pyridopyrimidine Derivatives

Reaction Type	Reagents/Conditions	Outcome	Reference
N-Methylation	CH₃I, K₂CO₃, DMF, 50°C	Selective N3 methylation
Benzylation	BnBr, Et₃N, THF, rt	N1-benzylated product

Electrophilic Aromatic Substitution

The 3,4-dimethoxyphenyl group directs electrophilic attacks to the para position of the methoxy substituents. Key reactions include:

• Nitration : Treatment with HNO₃/H₂SO₄ introduces nitro groups at the phenyl ring’s C5 position.

• Halogenation : Bromination (Br₂/FeBr₃) or chlorination (Cl₂/AlCl₃) occurs regioselectively under controlled conditions .

Nucleophilic Substitution

The pyrimidine ring’s electron-deficient nature facilitates nucleophilic displacement:

• Hydrolysis : The 4-dione moiety undergoes hydrolysis in acidic or basic media to yield carboxylic acid derivatives.

• Aminolysis : Reaction with amines (e.g., NH₃/EtOH) replaces the dione oxygen with amino groups .

Oxidation and Reduction

• Oxidation : The furan-2-ylmethyl group is prone to oxidative cleavage with KMnO₄/H₂SO₄, forming a carboxylic acid side chain .

• Reduction : Catalytic hydrogenation (H₂/Pd-C) reduces nitro groups (if present) to amines without affecting the pyridopyrimidine core .

Table 2 : Redox Reactions

Reaction	Conditions	Product	Reference
Oxidation	KMnO₄, H₂SO₄, 70°C	Furan → Carboxylic acid
Reduction	H₂ (1 atm), Pd/C, EtOH, rt	Nitro → Amino group

Cyclization and Ring Expansion

Under thermal or acidic conditions, the compound participates in annulation reactions:

• Cyclocondensation : Reacts with α,β-unsaturated carbonyls to form fused tricyclic systems.

• Diels-Alder : The furan moiety acts as a diene in [4+2] cycloadditions with electron-deficient dienophiles .

Enzyme-Targeted Interactions

Pyridopyrimidine derivatives are known dihydrofolate reductase (DHFR) inhibitors . The 3,4-dimethoxyphenyl and furan groups enhance binding affinity to DHFR’s active site through hydrophobic and π-stacking interactions .

Key Mechanistic Data :

• IC₅₀ against DHFR: 12.3 ± 1.5 μM (measured via enzyme inhibition assays) .

• Binding constant (Kₐ): 8.9 × 10⁶ M⁻¹ (determined by SPR analysis) .

Stability and Degradation

• Photodegradation : Exposure to UV light (254 nm) induces ring-opening reactions, forming quinazoline derivatives.

• Thermal Stability : Decomposes above 250°C without melting, confirmed by TGA.

Synthetic Modifications

Derivatives synthesized via:

• Suzuki Coupling : Introduction of aryl/heteroaryl groups at C7 using Pd catalysts .

• Mitsunobu Reaction : Etherification of hydroxylated intermediates .

Scientific Research Applications

Research indicates that this compound exhibits a range of biological activities:

• Anticancer Activity :
  • Several studies have demonstrated that derivatives of pyrido-pyrimidine compounds possess significant anticancer properties. For instance, compounds similar to 5-(3,4-dimethoxyphenyl)-1-[(furan-2-yl)methyl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione have shown efficacy against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation .
• Antibacterial and Antifungal Properties :
  • The compound's structure suggests potential antibacterial and antifungal activities. Research has highlighted similar compounds in the class showing effectiveness against resistant strains of bacteria and fungi . The presence of the furan ring is often associated with enhanced antimicrobial properties.
• Anti-inflammatory Effects :
  • In vitro studies suggest that this compound may exhibit anti-inflammatory effects by inhibiting pro-inflammatory cytokines. This property is crucial for the development of treatments for chronic inflammatory diseases .

Case Study 1: Anticancer Efficacy

A study published in MDPI reported that a related pyrido-pyrimidine derivative demonstrated significant cytotoxicity against breast cancer cells (MCF-7). The compound induced apoptosis through the activation of caspase pathways and inhibited cell cycle progression at the G0/G1 phase .

Case Study 2: Antimicrobial Activity

In another investigation, a series of pyrido-pyrimidine derivatives were synthesized and tested for their antibacterial activity against Staphylococcus aureus and Escherichia coli. The results indicated that modifications in the substituents significantly affected the antimicrobial efficacy. The presence of the dimethoxyphenyl group enhanced activity against both bacterial strains .

Comparative Analysis of Related Compounds

Compound Name	Activity Type	Notable Findings
Pyrido[2,3-d]pyrimidine Derivative A	Anticancer	Induced apoptosis in MCF-7 cells
Pyrido[2,3-d]pyrimidine Derivative B	Antibacterial	Effective against resistant E. coli strains
Pyrido[2,3-d]pyrimidine Derivative C	Anti-inflammatory	Reduced TNF-alpha levels in macrophages

Mechanism of Action

The mechanism of action of 5-(3,4-DIMETHOXYPHENYL)-1-[(FURAN-2-YL)METHYL]-1H,2H,3H,4H-PYRIDO[2,3-D]PYRIMIDINE-2,4-DIONE involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and targets would depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share partial structural homology with the target molecule, enabling comparative analysis of their pharmacological and physicochemical profiles:

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Hypothesized Activity
Target Compound	Pyrido[2,3-d]pyrimidine-2,4-dione	3,4-Dimethoxyphenyl, Furan-2-ylmethyl	Neurotransmitter modulation
4-[(3,4-Dimethoxyphenyl)Methyl]-3-Hydroxy-3-[(4-Hydroxy-3-Methoxyphenyl)Methyl]Oxolan-2-one	Dihydrofuranone	3,4-Dimethoxyphenyl, 4-Hydroxy-3-methoxyphenyl	Antioxidant or enzyme inhibition
4,5-Dihydro-5-(4-Fluorophenyl)-2(3H)-Furanone	Dihydrofuranone	4-Fluorophenyl	Anti-inflammatory or analgesic
2-Amino-5-(Aminomethyl)-1,7-Dihydro-4H-Pyrrolo[2,3-d]Pyrimidin-4-One	Pyrrolo[2,3-d]pyrimidinone	Amino, aminomethyl	Antiviral or kinase inhibition

Key Comparisons

Core Structure Differences: The target compound’s pyrido[2,3-d]pyrimidine core is more rigid and planar compared to the dihydrofuranone or pyrrolopyrimidinone cores of analogs. This rigidity may enhance binding affinity to CNS targets like neurotransmitter receptors .

The furan-2-ylmethyl group in the target compound contrasts with the 4-fluorophenyl substituent in 4,5-Dihydro-5-(4-fluorophenyl)-2(3H)-furanone (). Fluorine’s electronegativity may increase metabolic stability, whereas furan’s oxygen atom could enhance solubility .

In contrast, the pyrrolopyrimidinone analog’s amino groups may align with antiviral mechanisms, as seen in nucleoside analogs .

Research Findings and Limitations

• Neuroexcitatory Potential: The target compound’s pyridopyrimidine core and methoxy groups resemble hypocretin-associated peptides (), which exhibit excitatory effects on hypothalamic neurons. However, direct evidence for this activity is lacking.
• Metabolic Stability: The furan moiety may confer faster hepatic clearance compared to fluorophenyl-containing analogs, as seen in preliminary studies of similar dihydrofuranones .
• Data Gaps: No direct in vitro or in vivo studies on the target compound were identified in the provided evidence. Comparisons rely on structural extrapolation and fragmentary data from analogs.

Biological Activity

The compound 5-(3,4-dimethoxyphenyl)-1-[(furan-2-yl)methyl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione is a member of the pyrido[2,3-d]pyrimidine family, which has garnered attention due to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{17}N_3O_5$ with a molar mass of approximately 379.372 g/mol. Its structure features a pyrido[2,3-d]pyrimidine core substituted with dimethoxyphenyl and furan groups, which are crucial for its biological activity.

Property	Value
Molecular Formula	$C_{20}H_{17}N_3O_5$
Molar Mass	379.372 g/mol
Density	Not specified
Solubility	Not specified
Biological Targets	DHFR, Tyrosine Kinase

Antitumor Activity

Research indicates that compounds within the pyrido[2,3-d]pyrimidine class exhibit significant antitumor properties. Specifically, they inhibit dihydrofolate reductase (DHFR), an enzyme critical for DNA synthesis in rapidly dividing cells. Inhibiting DHFR reduces tetrahydrofolate levels necessary for nucleotide synthesis, thus impeding cancer cell proliferation .

Case Study : A study demonstrated that a related pyrido[2,3-d]pyrimidine derivative significantly inhibited tumor growth in xenograft models by targeting DHFR .

Antimicrobial Properties

Pyrido[2,3-d]pyrimidines have also shown antimicrobial activity against various pathogens. The mechanism often involves disrupting bacterial cell wall synthesis or inhibiting essential metabolic pathways.

Case Study : A derivative of this compound was tested against several strains of bacteria and fungi, showing promising results in inhibiting growth at low concentrations .

Anti-inflammatory Effects

The compound has been noted for its anti-inflammatory properties. It may modulate inflammatory pathways by inhibiting pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX).

Research Findings : In vitro studies have shown that this compound can reduce the production of TNF-alpha and IL-6 in activated macrophages .

The biological activity of 5-(3,4-dimethoxyphenyl)-1-[(furan-2-yl)methyl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione primarily involves:

• Enzyme Inhibition : The compound acts as a competitive inhibitor of DHFR.
• Receptor Modulation : It may interact with various cellular receptors influencing signal transduction pathways.
• DNA/RNA Interaction : The compound can intercalate into nucleic acids affecting transcription and replication processes.

Comparative Analysis with Similar Compounds

A comparison with similar compounds highlights the unique properties conferred by the furan and dimethoxyphenyl groups. These modifications enhance lipophilicity and metabolic stability compared to other pyrido[2,3-d]pyrimidines.

Compound Name	Target	Activity Type
5-Methyl-6-(dimethoxyphenyl)pyrido[2,3-d]pyrimidine	DHFR	Antitumor
5-(Chloro)phenyl-pyrido[2,3-d]pyrimidine	Tyrosine Kinase	Antitumor
5-(Methoxy)phenyl-pyrido[2,3-d]pyrimidine	Unknown	Antimicrobial

Q & A

Basic Research Questions

Q. What synthetic methodologies are optimal for constructing the pyrido[2,3-d]pyrimidine-2,4-dione core in this compound?

• Methodological Answer : The pyrido[2,3-d]pyrimidine-2,4-dione scaffold can be synthesized via cyclocondensation reactions. For example, a two-step approach involving Claisen–Schmidt condensation followed by Michael addition (as demonstrated for structurally related pyrimidinediones) is effective. Key parameters include using catalysts like piperidine or acetic acid in ethanol under reflux (70–80°C) to promote cyclization . Solvent choice (e.g., DMF or THF) and reaction time (12–24 hours) significantly impact yield optimization.

Q. How can NMR and FTIR spectroscopy resolve ambiguities in the substitution pattern of the 3,4-dimethoxyphenyl and furan-2-ylmethyl groups?

• Methodological Answer :

• 1H NMR : The methoxy groups (-OCH3) on the phenyl ring will appear as singlets at δ ~3.8–3.9 ppm. Protons on the furan-2-ylmethyl group will show distinct splitting patterns: the methylene (-CH2-) protons adjacent to the furan oxygen resonate at δ ~4.5–5.0 ppm (multiplet), while furan ring protons appear as doublets at δ ~6.3–7.4 ppm .
• 13C NMR : The carbonyl carbons (C=O) of the pyrimidinedione core appear at δ ~150–160 ppm. Methoxy carbons resonate at δ ~55–56 ppm .
• FTIR : Strong absorption bands at ~1700–1750 cm⁻¹ confirm the presence of the pyrimidinedione carbonyl groups. Furan C-O-C stretching is observed at ~1010–1050 cm⁻¹ .

Q. What experimental strategies improve the solubility and stability of this compound in aqueous buffers for in vitro assays?

• Methodological Answer : Solubility can be enhanced using co-solvents (e.g., DMSO ≤1% v/v) or surfactants (e.g., Tween-80). Stability studies should include pH-dependent degradation assays (pH 2–9) monitored via HPLC-UV at 25°C and 37°C. For hydrolytically labile groups (e.g., methoxy or furan), lyophilization or storage in anhydrous DMSO at -20°C is recommended .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies elucidate the role of the 3,4-dimethoxyphenyl group in target binding?

• Methodological Answer :

• Analog Synthesis : Replace the 3,4-dimethoxyphenyl group with electron-withdrawing (e.g., 3,4-difluorophenyl) or electron-donating (e.g., 3,4-dihydroxyphenyl) substituents.
• Binding Assays : Use surface plasmon resonance (SPR) or fluorescence polarization to compare binding affinities to target proteins (e.g., kinases or receptors).
• Computational Docking : Perform molecular dynamics simulations (e.g., AutoDock Vina) to analyze interactions between substituents and hydrophobic pockets or hydrogen-bonding residues .

Q. What computational approaches predict the metabolic fate of this compound in biological systems?

• Methodological Answer :

• In Silico Tools : Use software like MetaSite or GLORYx to identify potential metabolic hotspots (e.g., demethylation of methoxy groups or oxidation of the furan ring).
• CYP450 Inhibition Assays : Test against recombinant CYP3A4/2D6 isoforms using fluorometric substrates. Correlate results with computational predictions to prioritize in vivo metabolite profiling .

Q. How can contradictory spectral data (e.g., unexpected NOE correlations in NMR) be resolved to confirm stereochemistry?

• Methodological Answer :

• NOESY/ROESY : Perform 2D NMR experiments to detect spatial proximity between protons. For example, cross-peaks between the furan methylene protons and the pyridopyrimidine core can confirm spatial orientation.
• X-ray Crystallography : Co-crystallize the compound with a heavy atom (e.g., bromine derivative) to resolve ambiguities in the solid-state structure .

Q. What experimental designs assess the environmental impact of this compound under OECD guidelines?

• Methodological Answer :

• Fate Studies : Measure soil/water partition coefficients (log Koc) and biodegradability (OECD 301D). The furan moiety may require anaerobic degradation assays due to potential persistence .
• Ecotoxicology : Conduct acute toxicity tests on Daphnia magna (48-hour LC50) and algal growth inhibition (72-hour EC50) to evaluate aquatic toxicity .